2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95%

• IUPAC Name: 2-fluoro-4-(4-fluoro-3-hydroxyphenyl)phenol
• InChI: InChI=1S/C12H8F2O2/c13-9-3-1-8(6-12(9)16)7-2-4-11(15)10(14)5-7/h1-6,15-16H
• InChI Key: JTEXSNFKQPJGFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)O)F)O
• Molecular Formula: C12H8F2O2
• DSSTOX Substance ID: DTXSID20684184
• Molecular Weight: 222.19 g/mol
• CAS RN: 1261944-10-8

Description

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% (2F5F4HPP) is a phenolic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a molecular weight of 220.19 g/mol, and a melting point of 197-199°C. 2F5F4HPP has a variety of properties that make it a useful compound for research, including its low solubility in water, and its high solubility in organic solvents. In addition, it is stable under a variety of conditions, including high temperatures and acidic or basic solutions.

Scientific Research Applications

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% has found a variety of uses in scientific research. It has been used as a model compound for the study of phenolic compounds, and has been used to study the effects of fluorination on the reactivity of phenols. In addition, it has been used in the synthesis of a variety of organic compounds, including polymers, dyes, and pharmaceuticals.

Mechanism of Action

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% can react with a variety of compounds, including nucleophiles, electrophiles, and Lewis acids. The reaction typically involves the nucleophilic attack of the nucleophile on the hydroxy group of the phenol, leading to the formation of a new compound. The reaction can be catalyzed by a variety of compounds, including acids and bases.
Biochemical and Physiological Effects
2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% has been studied for its potential biochemical and physiological effects. It has been shown to have antimicrobial activity against a variety of bacteria, including Escherichia coli and Staphylococcus aureus. In addition, it has been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% has a variety of advantages for use in laboratory experiments. It is stable under a variety of conditions, including high temperatures and acidic or basic solutions. In addition, it has a low solubility in water, and a high solubility in organic solvents. This makes it ideal for use in a variety of laboratory experiments. However, it is important to note that 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% can be toxic if ingested or inhaled, and should be handled with caution.

Future Directions

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% has a variety of potential future applications. It could be used to develop new drugs or therapeutic agents, as it has shown antimicrobial, anti-inflammatory, and anti-cancer properties. In addition, it could be used in the synthesis of a variety of organic compounds, such as polymers, dyes, and pharmaceuticals. Finally, it could be used to study the effects of fluorination on the reactivity of phenols.

Synthesis Methods

2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95% can be synthesized from a variety of starting materials, including 4-hydroxy-3-fluorophenol and sodium fluoride. The reaction involves the nucleophilic attack of the fluoride ion on the hydroxy group of the phenol, leading to the formation of 2-Fluoro-5-(3-fluoro-4-hydroxyphenyl)phenol, 95%. The reaction is typically carried out in an aqueous solution, and can be completed in a few hours.